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Cat. No.: B15622533 Get Quote

An In-Depth Technical Guide to O-Desacetyl-N-desmethyl Diltiazem-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diltiazem is a calcium channel blocker widely prescribed for the management of hypertension,

angina pectoris, and certain cardiac arrhythmias. Its therapeutic effects are attributed not only

to the parent drug but also to its active metabolites. The biotransformation of diltiazem is

extensive and complex, involving several metabolic pathways, primarily deacetylation and N-

demethylation, which are mediated by cytochrome P450 enzymes.

One of the key metabolites in this pathway is O-Desacetyl-N-desmethyl Diltiazem. The stable

isotope-labeled variant, O-Desacetyl-N-desmethyl Diltiazem-d3, serves as a critical tool in

pharmacokinetic and metabolic studies. Its primary application is as an internal standard in

bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure

accurate quantification of the non-labeled metabolite in biological matrices. This technical guide

provides a comprehensive overview of the available data, experimental protocols, and

metabolic context for O-Desacetyl-N-desmethyl Diltiazem-d3.

While a specific, universally recognized CAS number for O-Desacetyl-N-desmethyl
Diltiazem-d3 is not consistently published in public databases, the non-deuterated form is
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identified by CAS number 81353-09-5[1][2][3]. Deuterated standards are often synthesized for

specific research purposes and may be cataloged by individual chemical suppliers.

Physicochemical Data
The fundamental properties of O-Desacetyl-N-desmethyl Diltiazem and its deuterated analog

are summarized below. This data is essential for the preparation of standards and the

interpretation of analytical results.

Property
O-Desacetyl-N-desmethyl
Diltiazem

O-Desacetyl-N-desmethyl
Diltiazem-d3

CAS Number 81353-09-5[1][2][3] Not consistently available

Molecular Formula C₁₉H₂₂N₂O₃S[1] C₁₉H₁₉D₃N₂O₃S

Molecular Weight 358.45 g/mol [1] Approx. 361.47 g/mol

Synonyms
Deacetyl N-Monodesmethyl

Diltiazem[1]

Deuterated Deacetyl N-

Monodesmethyl Diltiazem

Physical Form Pale Yellow Solid[1] Not specified, likely a solid

Melting Point
134-136°C (decomposes)[1][2]

[3]
Not specified

Storage Temperature -20°C[1] -20°C (recommended)

Metabolic Pathway of Diltiazem
Diltiazem undergoes extensive first-pass metabolism in the liver. The primary metabolic routes

are deacetylation, N-demethylation, and O-demethylation. O-Desacetyl-N-desmethyl Diltiazem

is formed through a combination of these pathways. The following diagram illustrates the major

metabolic transformations of diltiazem.
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Metabolic conversion of Diltiazem to its primary metabolites.

Experimental Protocols
The quantification of diltiazem and its metabolites in biological fluids is typically achieved using

high-performance liquid chromatography coupled with tandem mass spectrometry (LC-

MS/MS). The use of a stable isotope-labeled internal standard, such as O-Desacetyl-N-
desmethyl Diltiazem-d3, is crucial for correcting matrix effects and variability in sample

processing and instrument response.

Protocol: Quantification of Diltiazem Metabolites in
Human Plasma by LC-MS/MS
This protocol is a representative example compiled from established methods for the analysis

of diltiazem and its metabolites.[4][5][6][7][8]

1. Sample Preparation (Solid Phase Extraction)

To 1 mL of human plasma, add an internal standard working solution containing O-
Desacetyl-N-desmethyl Diltiazem-d3.

Vortex the sample for 30 seconds.

Load the sample onto a C18 solid-phase extraction (SPE) cartridge that has been pre-

conditioned with methanol and equilibrated with water.
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Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove

interferences.

Elute the analytes with an appropriate volume of a strong organic solvent (e.g., methanol or

acetonitrile).

Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Conditions

HPLC System: A high-performance or ultra-high-performance liquid chromatography system.

Column: A reverse-phase C18 or C8 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size) is

commonly used.[6][8]

Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 10

mM ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).[6][8]

Flow Rate: Typically in the range of 0.2-0.6 mL/min.[6][7][8]

Column Temperature: Maintained at a constant temperature, for instance, 40°C.

Injection Volume: 5-20 µL.

3. Mass Spectrometric Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions must be optimized for

diltiazem, its metabolites (including O-Desacetyl-N-desmethyl Diltiazem), and the deuterated

internal standard. For example:
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Diltiazem: m/z 415.1 → 178.1[7]

N-desmethyl Diltiazem: m/z 401.1 → 150.0[7]

O-desacetyl Diltiazem: m/z 373.2 → 108.9[7]

The transition for O-Desacetyl-N-desmethyl Diltiazem would be determined based on its

parent mass (approx. 359.1 m/z), and its d3-labeled counterpart would be monitored at a

mass shift of +3 Da.

The following diagram outlines the general workflow for this analytical method.
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Bioanalytical Workflow for Diltiazem Metabolite Quantification
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General workflow for the LC-MS/MS analysis of plasma samples.
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Application of the Deuterated Standard
The core utility of O-Desacetyl-N-desmethyl Diltiazem-d3 is its role as an internal standard

(IS) in quantitative mass spectrometry.[9] An ideal internal standard co-elutes with the analyte

of interest and experiences similar ionization and matrix effects, but is distinguishable by its

mass. The stable isotope-labeled (SIL) internal standard is considered the gold standard for

this purpose.

The relationship between the analyte and the SIL-IS in achieving accurate quantification is

depicted below.

Principle of Stable Isotope Labeled Internal Standard

Analytical Process
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Use of a SIL-IS to correct for variability and ensure accuracy.

Conclusion
O-Desacetyl-N-desmethyl Diltiazem-d3 is an indispensable tool for researchers in

pharmacology and drug development. Its use as an internal standard enables the robust and

accurate quantification of a key diltiazem metabolite, facilitating reliable pharmacokinetic

assessments and bioequivalence studies. While a universal CAS number for this deuterated

compound remains elusive in public databases, its availability from specialized chemical

suppliers underscores its importance in modern bioanalysis. The protocols and pathways

detailed in this guide provide a foundational understanding for its application in a research

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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